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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461

Essential Safety and Handling Guide for Calcium
lodide, Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Calcium
iodide, hexahydrate. Following these procedures is critical for ensuring laboratory safety and
maintaining the integrity of your work.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) is the most critical step in
safely handling Calcium iodide, hexahydrate. The following table summarizes the
recommended PPE.
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Protection Type

Specific Recommendations

Standards & Remarks

Eye/Face Protection

Chemical safety goggles or a

face shield.

Must conform to EN 166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[1]

Skin Protection

Chemical-resistant gloves
(Nitrile or Latex
recommended). A lab coat or
chemical-resistant apron

should also be worn.

Nitrile and Latex gloves are
recommended for handling
iodine and its compounds.[2]
Always inspect gloves for tears

or punctures before use.

Respiratory Protection

Generally not required in a
well-ventilated area. If dust is
generated or if occupational
exposure limits are exceeded,
a dust mask (N95 or P1) or a
full-face respirator should be

used.

Refer to OSHA 29 CFR
1910.134 or European
Standard EN 149 for respirator

regulations.

Occupational Exposure Limits

Adherence to occupational exposure limits is crucial for preventing overexposure.

Organization

Limit

Notes

ACGIH

TLV: 0.01 ppm (for lodides)

Time-Weighted Average (TWA)

NIOSH

REL: 0.1 ppm (for lodine)

Recommended Exposure Limit
(REL)

Operational Plan for Handling Calcium lodide,

Hexahydrate

Follow this step-by-step guide for the safe handling of Calcium iodide, hexahydrate in a

laboratory setting.
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Preparation

o Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical
fume hood.

o PPE: Put on all required personal protective equipment as detailed in the table above.

» Emergency Equipment: Locate the nearest eyewash station and safety shower before you
begin.

» Spill Kit: Have a spill kit readily available.

Handling

e Avoid Dust Formation: Handle the compound gently to avoid generating dust.

« Portioning: If transferring the solid, use a spatula or scoop. Avoid pouring, which can create
dust.

» Hygroscopic and Light Sensitive: Calcium iodide, hexahydrate is hygroscopic and light-
sensitive. Keep the container tightly sealed when not in use and store it in a cool, dry, and
dark place.

» Avoid Incompatibilities: Keep away from strong oxidizing agents.

Post-Handling

» Decontamination: Clean all equipment and the work area thoroughly after use.

e Hand Washing: Wash your hands thoroughly with soap and water after removing your
gloves.

o Storage: Return the chemical to its designated storage area, ensuring the container is
properly sealed.

Disposal Plan

Proper disposal of Calcium iodide, hexahydrate and its waste is essential to prevent
environmental contamination and ensure regulatory compliance.
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Waste Segregation

e Solid Waste: Collect any unused Calcium iodide, hexahydrate and contaminated
disposable materials (e.g., gloves, weighing paper) in a designated, labeled hazardous
waste container.

e Aqueous Solutions: Collect any solutions containing Calcium iodide, hexahydrate in a
separate, labeled hazardous waste container. Do not pour down the drain.

Labeling

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Calcium iodide, hexahydrate".

Storage of Waste

o Store waste containers in a designated, secure area away from incompatible materials.

Final Disposal

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[3][4][5]

» Follow all local, state, and federal regulations for hazardous waste disposal.[3][4]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Calcium iodide, hexahydrate.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b161461?utm_src=pdf-body-img
https://www.benchchem.com/product/b161461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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calcium-iodide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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